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Compound of Interest

Compound Name: Palmitoyl myristyl serinate

Cat. No.: B585736

FOR IMMEDIATE RELEASE

This technical whitepaper provides a comprehensive overview of Palmitoyl Myristyl Serinate,
a synthetic ceramide analogue, for researchers, scientists, and professionals in drug
development and cosmetic science. This document outlines its chemical properties, synthesis,
and known biological functions, with a focus on its role in skin and hair care. Detailed
experimental protocols for analysis and diagrams of relevant signaling pathways are also
presented to facilitate further research and application.

Core Chemical and Physical Data

Palmitoyl Myristyl Serinate, also known as Ceramide A2, is a synthetic lipid designed to
mimic the structure and function of natural ceramides found in the skin and hair.[1][2][3] It is
valued in cosmetic and dermatological formulations for its conditioning and barrier-enhancing
properties.[4]
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Property Value Source
CAS Number 156042-32-9
Molecular Weight ~539.9 g/mol
Molecular Formula C33H65N04

Ceramide A2, L-Serine, N-(1-

Synonyms oxohexadecyl)-, tetradecyl [11121[3]
ester
Physical Form Waxy solid

Solubility

Soluble in oils and organic

solvents

Synthesis and Production

The synthesis of Palmitoyl Myristyl Serinate is typically achieved through a multi-step

chemical process. The general workflow involves the esterification of serine with myristyl

alcohol, followed by the acylation of the amino group with palmitic acid.

A representative synthesis workflow is outlined below:
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Step 1: Esterification

Myristyl Alcohol

Esterification
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Step 2: Acylation

Palmitic Acid

Palmitoyl Myristyl Serinate

Click to download full resolution via product page
A simplified workflow for the synthesis of Palmitoyl Myristyl Serinate.

Biological Function and Mechanism of Action

As a ceramide analogue, Palmitoyl Myristyl Serinate functions primarily by reinforcing the
natural lipid barrier of the skin and the structural integrity of the hair cuticle.

In Skin: Ceramides are crucial components of the stratum corneum, the outermost layer of the
epidermis. They are key to maintaining the skin's barrier function, which prevents excessive
water loss and protects against environmental aggressors. A deficiency in ceramides is
associated with various skin conditions, including atopic dermatitis and psoriasis.[5] Synthetic
ceramides like Palmitoyl Myristyl Serinate can help replenish these lipids, improving skin
hydration and barrier function.
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In Hair: Within the hair shaft, ceramides act as a cementing substance, holding the cuticle cells
together. This contributes to the hair's strength, elasticity, and shine. Palmitoyl Myristyl
Serinate, when applied topically, can help to repair and protect damaged hair.

While direct signaling pathways for Palmitoyl Myristyl Serinate are not extensively
documented, the broader class of ceramides is known to be involved in various cellular
signaling cascades that regulate cell differentiation, proliferation, and apoptosis.[6][7] It is
plausible that synthetic ceramides engage similar pathways. One study on synthetic ceramides
demonstrated their potential to stimulate hair growth by modulating the Wnt/f3-catenin and BMP
signaling pathways in dermal papilla cells.[8][9]

Below is a proposed signaling pathway for the induction of hair growth by synthetic ceramides:

Cellular Response
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Click to download full resolution via product page

Proposed signaling pathway for synthetic ceramide-induced hair growth.

Experimental Protocols

The analysis and quantification of Palmitoyl Myristyl Serinate in cosmetic formulations or
biological samples typically rely on chromatographic techniques coupled with mass
spectrometry.

Protocol 1: Quantification of Ceramides in Cosmetic
Products by LC-MS

This protocol is adapted from established methods for ceramide analysis.[10][11]
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. Sample Preparation:
Accurately weigh 100 mg of the cosmetic product into a glass vial.
Add 5 mL of a chloroform:methanol (2:1, v/v) solvent mixture.
Vortex for 2 minutes to extract the lipids.
Centrifuge at 3000 rpm for 10 minutes to pellet any insoluble material.

Carefully transfer the supernatant to a new vial and evaporate to dryness under a stream of
nitrogen.

Reconstitute the dried extract in 1 mL of the mobile phase for LC-MS analysis.
. LC-MS Analysis:
Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 pum).
Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.
Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

Gradient: Start with 60% B, increase to 100% B over 15 minutes, hold for 5 minutes, then
return to initial conditions.

Flow Rate: 0.3 mL/min.

Mass Spectrometer: Electrospray ionization (ESI) in positive ion mode.

Detection: Monitor for the protonated molecular ion [M+H]+ of Palmitoyl Myristyl Serinate.
. Quantification:

Prepare a calibration curve using a certified reference standard of Palmitoyl Myristyl
Serinate.

Calculate the concentration in the sample by comparing its peak area to the calibration
curve.
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The workflow for this analytical protocol is as follows:
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Workflow for the quantification of ceramides by LC-MS.

Protocol 2: In Vitro Skin Model for Efficacy Testing

The efficacy of Palmitoyl Myristyl Serinate can be assessed using commercially available 3D

reconstructed human epidermis models.[12][13][14]
1. Model Preparation:

o Culture the reconstructed human epidermis tissues according to the manufacturer's
instructions until a fully differentiated stratum corneum is formed.

2. Treatment:

e Prepare a formulation containing Palmitoyl Myristyl Serinate at a relevant concentration
(e.g., 1-5%).

e Apply a defined amount of the formulation topically to the surface of the tissue models.
e Use a placebo formulation (without Palmitoyl Myristyl Serinate) as a negative control.
 Incubate the treated tissues for a specified period (e.g., 24-48 hours).

3. Assessment of Barrier Function:

o Transepidermal Water Loss (TEWL): Measure TEWL using a Tewameter to assess the
integrity of the skin barrier. A lower TEWL value indicates a more intact barrier.

o Histology: Fix, embed, and section the tissues for histological analysis (e.g., H&E staining) to

observe the morphology of the stratum corneum.

 Lipid Analysis: Extract lipids from the tissue models and analyze the ceramide content using

LC-MS as described in Protocol 1 to confirm the incorporation of Palmitoyl Myristyl
Serinate.

Conclusion

Palmitoyl Myristyl Serinate is a well-characterized synthetic ceramide with significant
potential in dermatological and cosmetic applications. Its ability to support the skin's natural
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barrier and improve hair quality makes it a valuable ingredient. The provided technical data,
synthesis overview, proposed mechanisms of action, and experimental protocols offer a solid
foundation for researchers to further explore and utilize this compound in their work. Future
research should focus on elucidating the specific signaling pathways modulated by Palmitoyl
Myristyl Serinate to fully understand its biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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